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Compound of Interest

Compound Name:
2-Oxo-2,3-dihydro-1H-

benzoimidazole-5-sulfonyl chloride

Cat. No.: B1307030 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a comprehensive overview of the available technical information for

the chemical compound 2-oxo-2,3-dihydro-1H-benzoimidazole-5-sulfonyl chloride. Due to

the limited availability of public domain spectral and procedural data, this guide summarizes

foundational chemical properties and contextual synthetic strategies based on related

compounds. At present, detailed experimental data for 1H NMR, 13C NMR, Mass

Spectrometry, and Infrared Spectroscopy, as well as specific biological pathway information,

are not available in published literature or public databases.

Chemical Identity and Properties
2-oxo-2,3-dihydro-1H-benzoimidazole-5-sulfonyl chloride is a heterocyclic compound

featuring a benzimidazole core, a common scaffold in medicinal chemistry. The presence of a

sulfonyl chloride group makes it a reactive intermediate, suitable for the synthesis of various

sulfonamide derivatives.

Table 1: General and Physicochemical Properties[1][2][3]
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Property Value Source

CAS Number 53439-87-5 [1][2]

Molecular Formula C₇H₅ClN₂O₃S [1][2][3]

Molecular Weight 232.64 g/mol [1][2][3]

Appearance White to off-white solid [4]

Storage Conditions
Under inert gas (nitrogen or

Argon) at 2-8°C
[4]

IUPAC Name

2-oxo-1,3-

dihydrobenzimidazole-5-

sulfonyl chloride

[1]

Synonyms

2-oxo-2,3-dihydro-1H-1,3-

benzodiazole-5-sulfonyl

chloride

[1]

Spectral Data Summary
A thorough search of scientific literature and chemical databases did not yield specific, publicly

available spectral data for 2-oxo-2,3-dihydro-1H-benzoimidazole-5-sulfonyl chloride.

Commercial suppliers may possess this data and it could be obtainable upon request or with a

purchase of the compound. For reference, spectral data for a related compound, 2,3-dihydro-2-

oxo-1H-benzimidazole-5-carbonitrile, is presented below to provide an indication of the

expected chemical shifts for the core benzimidazole structure.

Table 2: ¹H NMR Data for the structurally related 2,3-dihydro-2-oxo-1H-benzimidazole-5-

carbonitrile[5]
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Chemical Shift
(δ)

Multiplicity
Coupling
Constant (J)

Integration Assignment

11.16 br s - 1H NH

11.04 br s - 1H NH

7.39 dd 8.1, 1.6 Hz 1H Aromatic CH

7.30 s - 1H Aromatic CH

7.06 d 8.2 Hz 1H Aromatic CH

Solvent: DMSO-

d6, Frequency:

400 MHz

Synthesis and Experimental Protocols
A detailed, validated experimental protocol for the synthesis of 2-oxo-2,3-dihydro-1H-
benzoimidazole-5-sulfonyl chloride is not readily available in the reviewed literature.

However, the synthesis of benzimidazole-sulfonyl derivatives typically follows established

organic chemistry principles. A plausible synthetic approach can be inferred from general

procedures for analogous compounds.

The synthesis would likely involve two key steps:

Formation of the 2-oxo-2,3-dihydro-1H-benzoimidazole core.

Sulfonylation of the benzene ring.

The general synthesis of the benzimidazole core often involves the condensation of an o-

phenylenediamine derivative with a carbonyl-containing compound. For the target molecule, a

potential pathway could start from a diaminobenzenesulfonic acid derivative, followed by

cyclization and subsequent chlorination of the sulfonic acid group.

Below is a logical workflow representing a hypothetical synthesis.
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Step 1: Benzimidazolone Formation

Step 2: Sulfonyl Chloride Formation

3,4-Diaminobenzenesulfonic acid

2-Oxo-2,3-dihydro-1H-benzoimidazole-
5-sulfonic acid

Cyclization

Phosgene Equivalent
(e.g., CDI, Triphosgene)

2-Oxo-2,3-dihydro-1H-benzoimidazole-
5-sulfonyl chloride

Chlorination

Chlorinating Agent
(e.g., SOCl₂, PCl₅)

Click to download full resolution via product page

Hypothetical synthetic pathway for the target compound.

Biological Activity and Signaling Pathways
There is no specific information in the current literature detailing the biological activities or the

signaling pathways directly associated with 2-oxo-2,3-dihydro-1H-benzoimidazole-5-sulfonyl
chloride. However, the broader class of benzimidazole derivatives is known to exhibit a wide

range of pharmacological properties, including antimicrobial, antiviral, and anticancer activities.

Furthermore, derivatives of 2-oxo-1H-benzimidazoles have been investigated as antagonists

for the 5-HT3 receptor.[6] The sulfonyl chloride moiety is a reactive group, suggesting this

compound is primarily intended as a synthetic intermediate for producing a library of

sulfonamide derivatives for biological screening.

The general workflow for such a screening process is outlined below.
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2-Oxo-2,3-dihydro-1H-benzoimidazole-
5-sulfonyl chloride
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(e.g., enzyme assays, cell-based assays)

Hit Identification

Lead Optimization

Drug Candidate
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Drug discovery workflow using the target compound.

Conclusion
2-oxo-2,3-dihydro-1H-benzoimidazole-5-sulfonyl chloride is a valuable chemical

intermediate for the synthesis of novel compounds for drug discovery and development. While

specific spectral and biological data are not publicly available, this guide provides the

foundational information available and outlines logical synthetic and screening workflows.

Researchers interested in this compound are encouraged to perform their own analytical

characterization and biological evaluations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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